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Technical Support Center: Purification of
Hexaaquanickel(II) Salts
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the purification of commercially available hexaaquanickel(II) salts, including sulfate,

chloride, and nitrate.

Frequently Asked Questions (FAQs)
Q1: What are the most common impurities in commercial hexaaquanickel(II) salts?

A1: Common metallic impurities often include cobalt(II), iron(II)/iron(III), copper(II), zinc(II), and

magnesium(II).[1][2][3][4][5][6] Cobalt is a particularly common impurity due to its similar

chemical properties to nickel.[7] Magnesium can be challenging to remove from nickel sulfate

due to the similar ionic radii of Mg²⁺ and Ni²⁺, which allows for isomorphous substitution in the

crystal lattice.[1][2][3][4][6] Other impurities can include small amounts of sodium and chloride,

depending on the manufacturing process.
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Q2: What is the most common and effective laboratory-scale purification technique for these

salts?

A2: Recrystallization is the most common and effective method for purifying nickel(II) salts in a

laboratory setting. This can be performed through several techniques:

Cooling Crystallization: This involves dissolving the impure salt in a minimum amount of hot

solvent (usually deionized water) and then allowing the solution to cool slowly. The nickel salt

will crystallize out, leaving many impurities behind in the mother liquor. This method is

effective for salts like nickel sulfate, whose solubility is highly dependent on temperature.[8]

Evaporative Crystallization: This technique involves slowly evaporating the solvent from a

saturated solution at a constant temperature to induce crystallization.[1][6]

Anti-Solvent/Precipitation Method: This involves dissolving the salt in a solvent in which it is

soluble, and then adding a second solvent (an anti-solvent) in which the salt is insoluble to

cause precipitation. A notable example is the purification of nickel(II) chloride by adding

acetone and HCl to a saturated aqueous solution, which precipitates a highly pure dihydrate

form.[7]

Q3: Why is the color of my hexaaquanickel(II) salt solution important?

A3: The vibrant green color of an aqueous solution of a hexaaquanickel(II) salt is

characteristic of the [Ni(H₂O)₆]²⁺ complex ion. A significant deviation from this color, such as a

yellowish or brownish tint, may indicate the presence of impurities like iron(III).

Q4: Can I make the anhydrous salt by heating the hexahydrate?

A4: Generally, no. Heating the hexahydrated salts, particularly nickel(II) nitrate, will likely lead

to decomposition before complete dehydration occurs, forming basic salts or nickel oxides.[9]

[10] Anhydrous nickel(II) nitrate, for example, is typically prepared using dinitrogen pentoxide or

dinitrogen tetroxide.

Troubleshooting Guide
This guide addresses specific issues that may be encountered during the purification of

hexaaquanickel(II) salts.
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Problem 1: Crystals do not form upon cooling the saturated solution.

Possible Cause: The solution is not sufficiently saturated, meaning too much solvent was

used.

Solution:

Reheat the solution and boil off some of the solvent to increase the concentration.

Allow the solution to cool again slowly.

If crystals still do not form, try "seeding" the solution by adding a tiny crystal of the crude

nickel salt.[11]

As a last resort, scratching the inside of the flask with a glass rod at the surface of the

liquid can create nucleation sites and induce crystallization.

Problem 2: The salt "oils out" instead of forming crystals.

Possible Cause: The saturation point of the solution is reached at a temperature above the

melting point of the hydrated salt, or the presence of significant impurities is depressing the

melting point. Nickel(II) nitrate hexahydrate, for instance, dissolves in its own water of

crystallization at 56 °C.[12]

Solution:

Reheat the solution to dissolve the oil.

Add a small amount of additional hot solvent to decrease the saturation temperature.[11]

Ensure a slow cooling rate. A rapid temperature drop can favor oiling out over

crystallization.

Problem 3: The resulting crystals are very fine or form a powder.

Possible Cause: The rate of crystallization was too rapid. This can happen if the solution is

cooled too quickly or is excessively supersaturated.
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Solution:

Re-dissolve the solid by heating.

Add a small amount of extra solvent.

Ensure the solution cools as slowly as possible. Insulating the flask can help achieve a

slower cooling rate, which promotes the growth of larger, more well-defined crystals.

Problem 4: The purified salt is still contaminated with magnesium (especially for NiSO₄·6H₂O).

Possible Cause: Magnesium co-crystallizes with nickel sulfate due to their similar ionic

properties (isomorphous substitution).[1][2][3][4][6] A single recrystallization may not be

sufficient.

Solution:

Perform multiple recrystallizations.

Consider a "repulping" process where the crystallized nickel sulfate is stirred for an

extended period in a pure, saturated nickel sulfate solution. This can remove surface-

adsorbed impurities and those in the crystal lattice.[1][2][3][4][6]

Problem 5: The purified nickel(II) chloride or nitrate crystals turn into a wet sludge upon

exposure to air.

Possible Cause: These salts are deliquescent or hygroscopic, meaning they readily absorb

moisture from the atmosphere.[9][10]

Solution:

Dry the purified crystals thoroughly. This can be done in a desiccator over a suitable drying

agent (e.g., anhydrous calcium sulfate).

Store the dried crystals in a tightly sealed container in a dry environment.

Data on Purification Efficiency
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The following table summarizes quantitative data on the removal of specific impurities from

hexaaquanickel(II) salts using laboratory-scale purification techniques.
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Salt
Purified

Techniqu
e

Impurity
Initial
Concentr
ation

Final
Concentr
ation

%
Removal

Referenc
e

NiCl₂·6H₂O

Precipitatio

n with

HCl/Aceton

e (1st

precipitatio

n)

Cobalt (Co) 2400 ppm 130 ppm ~94.6% [7]

NiCl₂·6H₂O

Precipitatio

n with

HCl/Aceton

e (2nd

precipitatio

n)

Cobalt (Co) 130 ppm 6.4 ppm ~95.1% [7]

NiCl₂·6H₂O

Precipitatio

n with

HCl/Aceton

e (3rd

precipitatio

n)

Cobalt (Co) 6.4 ppm ~0.25 ppm ~96.1% [7]

NiCl₂·6H₂O

Precipitatio

n with

HCl/Aceton

e (overall)

Copper

(Cu)
16 ppm 0.4 ppm 97.5% [7]

NiCl₂·6H₂O

Precipitatio

n with

HCl/Aceton

e (overall)

Iron (Fe) 1 ppm < 0.1 ppm >90% [7]

NiSO₄·6H₂

O

Repulping

(1st stage)

Magnesiu

m (Mg)

(Initial solid

from

evaporativ

e

- 77% [1][2][3][4]

[6]
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crystallizati

on)

NiSO₄·6H₂

O

Repulping

(2nd stage)

Magnesiu

m (Mg)

(Solid from

1st

repulping)

- 26%
[1][2][3][4]

[6]

Experimental Protocols
1. General Recrystallization from Aqueous Solution (for NiSO₄·6H₂O)

This protocol is a standard method for purifying nickel(II) sulfate.

Dissolution: In a fume hood, gently heat approximately 150 mL of deionized water in a 250

mL Erlenmeyer flask on a hot plate. Add the impure nickel(II) sulfate hexahydrate (~50 g) in

small portions with continuous stirring until no more salt dissolves. Add a minimal amount of

hot deionized water to ensure the solution is just saturated.

Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration. Keep the

solution and the filtration apparatus (funnel and receiving flask) hot to prevent premature

crystallization.

Cooling and Crystallization: Cover the flask with a watch glass and remove it from the heat.

Allow the solution to cool slowly to room temperature. To promote the growth of larger

crystals, the flask can be placed in an insulated container. Subsequently, place the flask in

an ice bath for at least one hour to maximize crystal yield.

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of ice-cold deionized water, followed by a

wash with ice-cold ethanol to help remove residual water.

Drying: Dry the purified crystals by leaving them in the Büchner funnel with the vacuum

running for a period, or by transferring them to a desiccator.

2. Purification of NiCl₂·6H₂O by Precipitation
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This method is highly effective for removing cobalt and other metallic impurities.[7]

Solution Preparation: Prepare a saturated solution of commercial nickel(II) chloride

hexahydrate in deionized water at a slightly elevated temperature (e.g., 50-60°C).

Precipitation: In a well-ventilated fume hood, add an equal volume of acetone to the nickel

chloride solution. While stirring vigorously, bubble anhydrous hydrogen chloride gas through

the solution, or add concentrated hydrochloric acid dropwise. A fine, green crystalline

precipitate of nickel(II) chloride dihydrate (NiCl₂·2H₂O) will form.

Isolation: Decant the supernatant liquid. Collect the crystals by suction filtration.

Washing: Wash the collected crystals thoroughly with acetone to remove the mother liquor

containing the impurities.

Drying: Dry the product in a desiccator. The resulting dihydrate can be used as is or can be

recrystallized from water to obtain the hexahydrate if desired. Note that this method yields

the dihydrate, which is also a stable form.

3. Recrystallization of Ni(NO₃)₂·6H₂O by Controlled Cooling

This protocol is adapted for the hygroscopic nature of nickel(II) nitrate.

Dissolution: Prepare a concentrated solution of nickel(II) nitrate hexahydrate in deionized

water at an elevated temperature (e.g., 90-100°C).[9]

Concentration: Carefully evaporate some of the water until the solution is near saturation.

The density should be approximately 1.62-1.64 g/mL.[9] Adjust the pH to ~2.0 with dilute

nitric acid if necessary.[9]

Controlled Cooling: Cool the solution to 60°C. Then, begin a slow, controlled cooling

process, for example, by reducing the temperature by approximately 2°C per hour until a

final temperature of about 29°C is reached.[9] This slow cooling is crucial for obtaining good

quality crystals.

Isolation and Drying: Collect the crystals by suction filtration. Due to the deliquescent nature

of nickel nitrate, minimize exposure to atmospheric moisture. Quickly transfer the crystals to

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://nvlpubs.nist.gov/nistpubs/jres/52/jresv52n2p73_a1b.pdf
https://wap.guidechem.com/question/what-is-nickel-ii-nitrate-hexa-id148288.html
https://wap.guidechem.com/question/what-is-nickel-ii-nitrate-hexa-id148288.html
https://wap.guidechem.com/question/what-is-nickel-ii-nitrate-hexa-id148288.html
https://wap.guidechem.com/question/what-is-nickel-ii-nitrate-hexa-id148288.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


a desiccator for drying.

Visual Workflow and Logic Diagrams
General Experimental Workflow for Purification

Start with Impure
Hexaaquanickel(II) Salt

1. Dissolve Salt in
Minimum Hot Solvent

2. Hot Filtration
(if insoluble impurities exist)

3. Slow Cooling &
Crystallization

No insoluble impurities

Yes

4. Isolate Crystals
(Vacuum Filtration)

5. Wash Crystals
(Cold Solvent)

6. Dry Purified Crystals
(Desiccator)

Pure Hexaaquanickel(II)
Salt Crystals

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General experimental workflow for the purification of hexaaquanickel(II) salts by

recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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